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Compound of Interest

Compound Name: 3,3"-Diaminobenzophenone

Cat. No.: B177173

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and handling procedures for 3,3'-
Diaminobenzophenone (CAS No. 611-79-0). The following sections detail the hazardous
properties, personal protective equipment, emergency procedures, and disposal of this
chemical, alongside experimental protocols for its synthesis.

Chemical and Physical Properties

3,3'-Diaminobenzophenone is a solid organic compound with the molecular formula
C13H12N20.[1][2][3] It is also known as bis(3-aminophenyl)methanone.[4]

Property Value Reference
CAS Number 611-79-0 [1][2][4]
Molecular Formula C13H12N20 [1112][3]
Molecular Weight 212.25 g/mol [1112]
Appearance Yellow crystals or solid [5]1[6]
Melting Point 148°-151°C [5]

Hazard Identification and Classification
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3,3'-Diaminobenzophenone is classified as a hazardous substance. The primary hazards are

skin irritation, serious eye irritation, and potential respiratory irritation.[4][6][7][8] It is also

suspected of causing genetic defects.[4]

Hazard Class GHS Category Hazard Statement
) ) o H315: Causes skin irritation.[4]
Skin Corrosion/Irritation Category 2
[61[71[8]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A/2 o
Irritation irritation.[4][6][7]1[8]
Specific target organ toxicity — ]
) ) H335: May cause respiratory
Single exposure (Respiratory Category 3 o
S irritation.[4][6][7][8]
tract irritation)
o H341: Suspected of causing
Germ cell mutagenicity Category 2 )
genetic defects.[4]
) L H317: May cause an allergic
Skin Sensitization Category 1

skin reaction.[9]

Signal Word: Warning[4][7]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when working with 3,3'-Diaminobenzophenone.
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Working with
3,3"-Diaminobenzophenone
Personal Brotective Equipment iPPE'

Hand Protection Body Protection
(Chemical-resistant Gloves) (Lab Coat, Coveralls)

—

{ .

> Safe Handling Achieved

\/

Eye Protection
(Chemical Goggles, Face Shield)

Respiratory Protection

(Use in well-ventilated area.
Respirator if dust is generated)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 3,3'-
Diaminobenzophenone.

o Eye and Face Protection: Wear chemical safety goggles and/or a face shield where
splashing is possible.[10][11]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.[8]
[10][11]

» Respiratory Protection: Use in a well-ventilated area. If dust is generated, use a
NIOSH/MSHA approved respirator.[6]

o Hygiene Measures: Wash hands thoroughly after handling.[4][7] Do not eat, drink, or smoke
when using this product.[7] Contaminated work clothing should not be allowed out of the
workplace and should be washed before reuse.[4][8]

Storage Conditions

Store in a cool, dry, and well-ventilated place.[6][7][8] Keep the container tightly closed and
store locked up.[4][7][8] It is recommended to keep the container under an inert gas.

Emergency Procedures
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First-Aid Measures

First-Aid Response

Inhalation: w
P Remove to fresh air.
S

eek medical attentionJ

Do NOT induce vomiting.

Ingestion: .
Call a poison center or doctor. Seek_ Professpnal
’ Medical Attention

Exposure Event —v

Skin Contact:
Wash with plenty of water.
Remove contaminated clothing.
Seek medical attention if irritation persists.

Eye Contact:

Rinse with water for seve(al minutes. » Medical attention
Remove contact lenses if present.

Seek medical attention.

Click to download full resolution via product page
Caption: First-aid measures for exposure to 3,3'-Diaminobenzophenone.

 Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing. Call a poison center or doctor if you feel unwell.[6][7][8]

» Skin Contact: In case of skin contact, wash with plenty of water.[7] Take off contaminated
clothing and wash it before reuse.[8] If skin irritation occurs, get medical advice/attention.[7]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes.[7][8] Remove contact
lenses if present and easy to do. Continue rinsing.[7][8] If eye irritation persists, get medical
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advice/attention.[7][8]

 Ingestion: If swallowed, call a poison center or doctor.[7] Clean the mouth with water and
drink plenty of water afterward.[6][8]

Accidental Release Measures

In case of a spill, ventilate the area.[7] Avoid breathing dust and contact with skin and eyes.[7]
Wear appropriate personal protective equipment.[7] For cleanup, mechanically recover the
product and place it in a suitable, closed container for disposal.[7][8] Prevent the product from
entering drains.

Fire-Fighting Measures

Suitable extinguishing media include water spray, dry powder, and foam.[7] Firefighters should
wear self-contained breathing apparatus and full protective clothing.[7] Toxic fumes may be
released in case of a fire.[7]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, and national regulations.
Waste from residues should be entrusted to a licensed waste disposal company.

Experimental Protocols
Synthesis of 3,3'-Diaminobenzophenone

Method 1: Catalytic Hydrogenation of 3,3'-Dinitrobenzophenone
This protocol is adapted from a patented synthesis method.

o Reaction Setup: In a closed glass vessel equipped with a thermometer and a stirrer, charge
34 g (0.1 moles) of crude 3,3'-dinitrobenzophenone, 1 g of 5% Palladium on carbon (Pd/C),
and 100 ml of methyl cellosolve.[5]

e Hydrogenation: While stirring the mixture at 40°-50° C, introduce hydrogen gas. The reaction
should absorb approximately 13.9 L (0.62 moles) of hydrogen over about twelve hours.[5]

o Work-up: After the reaction is complete, cool the mixture to 30° C.[5]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.lobachemie.com/lab-chemical-msds/MSDS-34diaminobenzophenone-CASNO-39070-63-03213-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAL0912803&productDescription=33-DIAMINOBENZOPHEN1+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-34diaminobenzophenone-CASNO-39070-63-03213-EN.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL09128~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2003:03:44~~3%203-Diaminobenzophenone~~
https://www.fishersci.com/store/msds?partNumber=AAL0912803&productDescription=33-DIAMINOBENZOPHEN1+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-34diaminobenzophenone-CASNO-39070-63-03213-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-34diaminobenzophenone-CASNO-39070-63-03213-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-34diaminobenzophenone-CASNO-39070-63-03213-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-34diaminobenzophenone-CASNO-39070-63-03213-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAL0912803&productDescription=33-DIAMINOBENZOPHEN1+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-34diaminobenzophenone-CASNO-39070-63-03213-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-34diaminobenzophenone-CASNO-39070-63-03213-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-34diaminobenzophenone-CASNO-39070-63-03213-EN.aspx
https://www.benchchem.com/product/b177173?utm_src=pdf-body
https://prepchem.com/3-3-diamino-benzophenone/
https://prepchem.com/3-3-diamino-benzophenone/
https://prepchem.com/3-3-diamino-benzophenone/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Catalyst Removal: Heat the mixture to 70° C and filter it while hot to remove the Pd/C

catalyst.[5]

o Crystallization: Add 100 ml of hot water to the filtrate and allow it to cool. Yellow crystals of

3,3'-diaminobenzophenone will form.[5]

« Isolation and Purification: Filter the crystals, wash them with 10 ml of ethanol, and dry them.
The reported yield is 16.8 g (79.2%) with a melting point of 148°-150° C.[5] Recrystallization
from ethanol can yield slightly yellow needle-like crystals with a melting point of 150° to 151°
C.[5]
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Cool to 30°C

Hot Filtration at 70°C
(Remove Catalyst)
Crystallization:

Add hot water, then cool

'

(Filter, Wash with Ethanol, Dry)

End Product:
3,3'-Diaminobenzophenone
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Caption: Workflow for the synthesis of 3,3'-Diaminobenzophenone via catalytic
hydrogenation.

Method 2: Two-Step Synthesis from Benzophenone
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This protocol is adapted from a patented synthesis method.

 Nitration: At 30°C, add 91 g (0.5 mol) of benzophenone to a 2 L pressure reactor with 50 g of
HZSM-4 catalyst and 200 mL of dichloromethane. After dissolving, add 550 mL of a 2 mol/L
solution of dinitrogen pentoxide in dichloromethane and stir for 5 hours.[12]

o Reduction: After the nitration is complete, add 2 g of nickel powder to the reactor. Introduce
hydrogen gas to a pressure of 1.5 MPa and stir for 5 hours.[12]

o Work-up: Filter the reaction mixture and evaporate the filtrate to dryness to obtain crude 3,3'-
diaminobenzophenone.[12]

 Purification: Recrystallize the crude product from a 1:2 solution of ethanol:water to yield
white powdery crystals. The reported yield is 88.9 g (83%) with a purity of 99.2%.[12]

Toxicological Information

The toxicological properties of 3,3'-Diaminobenzophenone have not been fully investigated.
[8] It is suspected of causing genetic defects.[4] There is no data available on reproductive
toxicity, STOT-single exposure, STOT-repeated exposure, or aspiration toxicity. It is not
classified as a carcinogen by major regulatory agencies based on the available search results.

[8]

Ecological Information

There is no specific information available regarding the ecological hazards of this compound. It
is advised to avoid release to the environment.[7] Do not empty into drains.[8]

This document is intended to provide guidance and should not be considered a substitute for a
comprehensive risk assessment. Always consult the most current Safety Data Sheet (SDS) for
3,3'-Diaminobenzophenone before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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